Cas no 64910-34-5 (5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 64910-34-5
• MF: C₁₅H₁₂ClN₃OS
• MW: 317.793280601501
• CID: 3107349
• PubChem ID: 3349588
• Update Time: 2025-06-09

5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(2-chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
• 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol
• CS-0230629
• 5-(2-chlorophenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• AKOS001116891
• 3-[(2-chlorophenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
• 64910-34-5
• PCA91034
• 5-[(2-chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
• UPCMLD0ENAT5233396:001
• STK946067
• AJ-131/11692018
• Z56276696
• SCHEMBL5426616
• EN300-10489

• Inchi： 1S/C15H12ClN3OS/c16-12-8-4-5-9-13(12)20-10-14-17-18-15(21)19(14)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)
• InChI Key： UPOKCEDDNKPMMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1=NNC(N1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 317.0389609Da
• Monoisotopic Mass: 317.0389609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69Ų

Additional information on 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 64910-34-5)

5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol, with the CAS number 64910-34-5, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a 2-chlorophenoxy group and a phenyl substituent, contribute to its distinct chemical and biological properties.

The chemical structure of 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol can be represented as follows: it consists of a triazole ring system with a thiol group at the 3-position. The 5-position is substituted with a methyl group that is further functionalized with a 2-chlorophenoxy moiety. Additionally, the 4-position is occupied by a phenyl group. This combination of functional groups imparts specific reactivity and biological activity to the molecule.

In recent years, there has been increasing interest in the development of triazole-based compounds for various therapeutic applications. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. The presence of the thiol group in 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol adds another layer of complexity and potential utility. Thiol groups are known to participate in redox reactions and can form disulfide bonds, which are crucial for many biological processes.

5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol has been studied for its potential as an antifungal agent. Research has shown that this compound exhibits potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is thought to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism. These findings suggest that this compound could be a promising candidate for the development of new antifungal drugs.

Beyond its antifungal properties, 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the generation of reactive oxygen species (ROS) and the modulation of cell cycle regulatory proteins. These findings highlight the potential of this compound as a lead molecule for further drug development in oncology.

The synthesis of 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-chlorophenol with an appropriate methylating agent to form the corresponding methoxy derivative. This intermediate is then coupled with a phenyl-substituted triazole precursor through a suitable coupling reaction. Finally, the thiol group is introduced via a thionation step using a reagent such as phosphorus pentasulfide (P₂S₅). Each step in this synthetic pathway must be optimized to achieve the desired product with high efficiency.

The physicochemical properties of 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol, such as solubility, stability, and partition coefficient (logP), are critical factors that influence its biological activity and pharmacokinetic profile. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. Its logP value indicates that it has favorable lipophilic properties, which are important for cellular uptake and distribution within tissues.

In conclusion, 5-(2-chlorophenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 64910-34-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as antifungal and anticancer drug discovery. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.